(E)-3-(5-(cinnamylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole

• IUPAC Name: 3-[4-(4-fluorophenyl)-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazol-3-yl]-1H-indole
• InChI: InChI=1S/C25H19FN4S/c26-19-12-14-20(15-13-19)30-24(22-17-27-23-11-5-4-10-21(22)23)28-29-25(30)31-16-6-9-18-7-2-1-3-8-18/h1-15,17,27H,16H2/b9-6+
• InChI Key: CEXLFJGOWHOLAK-RMKNXTFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CCSC2=NN=C(N2C3=CC=C(C=C3)F)C4=CNC5=CC=CC=C54
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/CSC2=NN=C(N2C3=CC=C(C=C3)F)C4=CNC5=CC=CC=C54
• Molecular Formula: C25H19FN4S
• Molecular Weight: 426.5 g/mol

Description

(E)-3-(5-(cinnamylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

Indole Derivatives

Indole derivatives possess various biological activities such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Indole is an important heterocyclic system that provides the skeleton to many bioactive compounds .

Triazole Derivatives

Triazole derivatives, like the 1,2,4-triazole in this compound, are also known to exhibit a wide range of biological activities. For example, some 1,2,4-triazole derivatives have been synthesized and evaluated for their antiproliferative activity against prostate cancer cell lines .

Advantages and Limitations for Lab Experiments

One advantage of using (E)-3-(5-(cinnamylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole in lab experiments is its potential to selectively target cancer cells and reduce inflammation. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of (E)-3-(5-(cinnamylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole. One direction is to explore its potential as a therapeutic agent for various types of cancer and neurodegenerative diseases. Another direction is to investigate its mechanism of action and optimize its use in lab experiments. Additionally, further research is needed to determine the safety and efficacy of the compound in vivo.

Synthesis Methods

The synthesis of (E)-3-(5-(cinnamylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole involves the reaction of 5-(cinnamylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol with indole-3-carbaldehyde in the presence of a base. The reaction yields (E)-3-(5-(cinnamylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole as a pale yellow solid.

Scientific Research Applications

(E)-3-(5-(cinnamylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole has been extensively studied for its potential applications in various areas of scientific research. The compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases.